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Compound of Interest

Compound Name: 4,5-dinitro-1H-imidazole

Cat. No.: B100364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the detonation performance of 4,5-dinitro-1H-
imidazole and the well-established secondary explosive, RDX (Research Department

Explosive or Royal Demolition Explosive). The focus of this comparison is the detonation

velocity, a critical parameter in assessing the energetic performance of explosive materials.

Executive Summary
While RDX is a thoroughly characterized explosive with a widely cited detonation velocity,

experimental data for 4,5-dinitro-1H-imidazole is not as readily available in the reviewed

literature. However, based on theoretical calculations and experimental data for structurally

similar nitroimidazole-based explosives, it is anticipated that 4,5-dinitro-1H-imidazole
possesses a high detonation velocity, potentially comparable to or exceeding that of RDX.

Nitroimidazoles are a class of energetic materials known for their high performance and

thermal stability.

Data Presentation
The following table summarizes the available quantitative data for the detonation velocity of

RDX and provides context with data from related nitroimidazole compounds.
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Compound Abbreviation
Detonation
Velocity (m/s)

Test Density
(g/cm³)

Data Type

Cyclotrimethylen

etrinitramine
RDX 8750 1.80 Experimental

4,5-dinitro-1H-

imidazole
- Not available Not available -

2,4,5-trinitro-1H-

imidazole
- 8980 Not specified Calculated

4,4',5,5'-

tetranitro-2,2'-bi-

1H-imidazole

TNBI ~8800 1.95 Calculated

Discussion
RDX is a powerful and widely used military explosive with a high detonation velocity of 8750

m/s at a density of 1.80 g/cm³.[1] Its performance is a benchmark against which new energetic

materials are often compared.

While a specific experimental detonation velocity for 4,5-dinitro-1H-imidazole could not be

located in the reviewed literature, the available data on related compounds offers valuable

insight. For instance, the calculated detonation velocity of 2,4,5-trinitro-1H-imidazole is 8980

m/s, and that of 4,4',5,5'-tetranitro-2,2'-bi-1H-imidazole is approximately 8800 m/s. These

figures suggest that the dinitro-imidazole core is a key component of high-performance

explosives. It is therefore reasonable to infer that 4,5-dinitro-1H-imidazole also exhibits a high

detonation velocity. One study noted that 1-methyl-4,5-dinitroimidazole (MDNI) has "excellent

detonation performance," further supporting the high-energy nature of this class of compounds.

Experimental Protocols
The determination of detonation velocity is a critical experimental procedure in the

characterization of explosive materials. Several methods are commonly employed, each with

its own advantages and specific applications.
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Common Experimental Methods for Determining
Detonation Velocity:

Electrical Methods: These are among the most common techniques and involve placing

probes (such as ionization pins or shorting pins) at precise intervals along the explosive

charge. As the detonation front passes each probe, an electrical signal is generated. By

measuring the time intervals between signals from successive probes and knowing the

distance between them, the detonation velocity can be accurately calculated.

Optical Methods: High-speed photography, including streak and framing cameras, can be

used to visually capture the propagation of the detonation wave. These methods provide a

continuous record of the detonation event, allowing for a detailed analysis of the velocity and

the structure of the detonation front.

Fiber Optic Probes: This method utilizes the intense light emitted from the detonation front.

Optical fibers are placed along the explosive charge, and the light flash is transmitted to a

photodetector. The time of arrival of the light signal at different points is recorded, enabling

the calculation of the detonation velocity.

Dautriche Method: This is a classic and relatively simple method that uses a calibrated

detonating cord. The cord is initiated at two points by the main explosive charge, and the

point where the two detonation waves in the cord collide is marked on a lead plate. The

position of this collision point allows for the calculation of the detonation velocity of the main

charge.

Logical Relationship Diagram
The following diagram illustrates the logical flow for evaluating and comparing the detonation

performance of a novel explosive like 4,5-dinitro-1H-imidazole against a standard like RDX.
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Comparative Evaluation of Explosive Performance

Material Synthesis & Characterization

Performance Testing

Data Analysis & Comparison

Synthesis of 4,5-dinitro-1H-imidazole

Purity & Structural Analysis (NMR, IR, etc.)

Density Measurement

Detonation Velocity Measurement

Comparison of Detonation Velocities

Sensitivity Testing (Impact, Friction)

Performance Assessment

RDX Benchmark Data

Click to download full resolution via product page

Caption: Logical workflow for the comparative performance evaluation of a novel explosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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